Antitumor agent-92

• Molecular Formula: C33H41NO10
• Molecular Weight: 611.7 g/mol
• InChI: InChI=1S/C33H41NO10/c1-18(2)7-12-22-24(41-16-15-34-13-5-6-14-34)17-23(35)25-27(37)32(44-33-29(39)28(38)26(36)19(3)42-33)30(43-31(22)25)20-8-10-21(40-4)11-9-20/h7-11,17,19,26,28-29,33,35-36,38-39H,5-6,12-16H2,1-4H3/t19-,26-,28+,29+,33-/m0/s1
• InChIKey: WCLWQRRWNLIMTE-FCEAKFKCSA-N

Antitumor agent-92 Sourcing & Selection Guide

Antitumor agent-92 (CAS: 2922842-01-9), also designated Compound 11c, is a synthetic N-containing derivative of the prenylated flavonoid icaritin (ICT) with the molecular formula C33H41NO10 and a molecular weight of 611.68 [1]. It was identified through a structure–activity relationship (SAR) optimization campaign that produced 46 ICT analogs evaluated for anti-hepatocellular carcinoma (HCC) activity . The compound exhibits potent antiproliferative effects against multiple human HCC cell lines and induces cell cycle arrest at the G0/G1 phase with subsequent apoptosis [1].

Synthetic derivative from a 46-compound SAR optimization library

Profiled across HepG2, SMMC-7721, and Huh-7 HCC cell lines

Reported YAP-dependent senescence mechanism not observed for parent icaritin

• [1] Li J, Shen S, Liu Z, Zhao H, Liu S, Liu Q, Yao GD, Song SJ. Synthesis and Structure-Activity Analysis of Icaritin Derivatives as Potential Tumor Growth Inhibitors of Hepatocellular Carcinoma Cells. J Nat Prod. 2023 Feb 24;86(2):290-306. View Source

Antitumor agent-92: Unmatched by Icaritin Analogs

Substituting Antitumor agent-92 with the parent compound icaritin (ICT) or the standard-of-care agent sorafenib is not scientifically equivalent because Antitumor agent-92 demonstrates quantifiably superior antiproliferative potency in direct comparative assays. In the same experimental system (MTT assay, 48-hour incubation), Antitumor agent-92 achieved IC50 values of 7.6 μM and 3.1 μM against HepG2 and SMMC-7721 cells, respectively, whereas both ICT and sorafenib exhibited significantly higher IC50 values [1]. This 3- to >3-fold potency advantage is a direct consequence of specific structural modifications (N-containing derivatization at OH-7 of the ICT scaffold) and cannot be replicated by using unmodified ICT or off-target kinase inhibitors [1]. Furthermore, Antitumor agent-92 uniquely engages a defined mechanistic pathway involving G0/G1 arrest coordinated with P21 upregulation and CDK4/Cdc2 p34 downregulation, which may not be fully recapitulated by alternative agents [1][2].

Unmodified icaritin may not replicate the YAP-dependent senescence mechanism reported for this derivative.

Other icaritin analogs may differ in anti-proliferative potency and selectivity profile across HCC cell lines.

Multi-kinase inhibitors (e.g., sorafenib) target different pathways and are not expected to share the same senescence induction profile.

• [1] Li J, Shen S, Liu Z, Zhao H, Liu S, Liu Q, Yao GD, Song SJ. Synthesis and Structure-Activity Analysis of Icaritin Derivatives as Potential Tumor Growth Inhibitors of Hepatocellular Carcinoma Cells. J Nat Prod. 2023 Feb 24;86(2):290-306. View Source
• [2] InvivoChem. Antitumor agent-92 Product Datasheet. View Source

Antitumor agent-92 Evidence Guide

Superior Anti-Proliferative Potency in HepG2 vs. Icaritin

Antitumor agent-92 (Compound 11c) demonstrates superior antiproliferative potency compared to its parent compound icaritin (ICT) and the clinical comparator sorafenib in HCC cell lines. In HepG2 cells, the IC50 of Antitumor agent-92 was 7.6 μM, representing a ~3.1-fold improvement over ICT (IC50 = 23.8 μM) and a ~1.3-fold improvement over sorafenib (IC50 = 9.9 μM) [1]. In SMMC-7721 cells, Antitumor agent-92 achieved an IC50 of 3.1 μM, which is >3.2-fold more potent than ICT (IC50 >10 μM) and ~8.1-fold more potent than sorafenib (IC50 = 25.09 ± 4.49 μM) [1][2].

Anti-Proliferative Potency in HepG2

Head-to-head

IC50: 2.875 μM (72 h) vs. Icaritin; 7.6 μM (48 h) vs. Sorafenib

Supports HepG2 proliferation endpoint review

MTT assay; exact comparator IC50 values not listed

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	HepG2 IC50 = 7.6 μM; SMMC-7721 IC50 = 3.1 μM
Comparator Or Baseline	ICT: HepG2 IC50 = 23.8 μM, SMMC-7721 IC50 >10 μM; Sorafenib: HepG2 IC50 = 9.87 ± 0.98 μM (or 9.9 μM), SMMC-7721 IC50 = 25.09 ± 4.49 μM
Quantified Difference	3.1-fold (vs. ICT in HepG2); >3.2-fold (vs. ICT in SMMC-7721); 1.3-fold (vs. sorafenib in HepG2); ~8.1-fold (vs. sorafenib in SMMC-7721)
Conditions	MTT assay, 48-hour incubation; HepG2 and SMMC-7721 human HCC cell lines

Why This Matters

Higher potency at lower concentrations reduces the required dose for achieving the desired antiproliferative effect, potentially mitigating off-target toxicity and conserving compound usage in experimental workflows.

• [1] Li J, Shen S, Liu Z, Zhao H, Liu S, Liu Q, Yao GD, Song SJ. Synthesis and Structure-Activity Analysis of Icaritin Derivatives as Potential Tumor Growth Inhibitors of Hepatocellular Carcinoma Cells. J Nat Prod. 2023 Feb 24;86(2):290-306. View Source
• [2] MedChemExpress. Antitumor agent-92 (HY-149063) Product Datasheet. View Source

Enhanced Potency Against SMMC-7721 and Huh-7

Antitumor agent-92 (Compound 11c) exhibits potent antiproliferative activity against the Hep3B HCC cell line, a p53-null model relevant to aggressive HCC subtypes. The compound achieved an IC50 of 3.9 μM, which is substantially lower than the IC50 of the parent compound icaritin (ICT) in the same assay [1]. While exact ICT values for Hep3B are not tabulated in the same publication, the reported IC50 for Antitumor agent-92 represents a >2-fold improvement over typical ICT potencies observed across multiple HCC cell lines [1].

Potency in SMMC-7721 and Huh-7

Head-to-head

SMMC-7721 IC50: 3.1 μM (48 h); Huh-7 IC50: 2.709 μM (72 h) vs. Icaritin / Sorafenib

Consistent potency across HCC cell line panel

MTT assay; comparator values not specified

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	Hep3B IC50 = 3.9 μM
Comparator Or Baseline	Icaritin (ICT): Hep3B IC50 not explicitly reported in same study; typical ICT IC50 values for HCC lines range from >10 μM to ~23.8 μM [1]
Quantified Difference	>2-fold potency improvement relative to ICT baseline (estimated)
Conditions	MTT assay, 48-hour incubation; Hep3B human HCC cell line

Why This Matters

Demonstrating activity against a p53-null HCC cell line (Hep3B) expands the compound's utility beyond p53-wild-type models, making it a valuable tool for studying aggressive, therapy-resistant HCC subtypes.

• [1] MedChemExpress. Antitumor agent-92 (HY-149063) Product Datasheet. View Source

YAP-Dependent Senescence Induction

Treatment with Antitumor agent-92 (2–8 μM for 48 hours) induces a pronounced accumulation of HCC cells in the G0/G1 phase of the cell cycle. In HepG2 cells, the G0/G1 population increased from 58.43% (untreated control) to 83.28% at 8 μM [1]. Similarly, in SMMC-7721 cells, G0/G1 fraction rose from 64.22% (control) to 78.95% at 8 μM [1]. This ~25–31 percentage-point increase in G0/G1 arrest exceeds that typically reported for unmodified icaritin in comparable assays, indicating enhanced cell cycle interference [1].

YAP-Dependent Senescence Induction

Head-to-head

Demonstrated YAP binding (CETSA), nuclear translocation inhibition, activation of p53/p21 and p16/RB pathways. Not observed with icaritin.

Novel mechanism probe for YAP-driven senescence

HepG2, Huh-7; validated by YAP overexpression attenuation

Evidence Dimension	G0/G1 cell cycle arrest (percentage of total cell population)
Target Compound Data	HepG2: 83.28% (8 μM); SMMC-7721: 78.95% (8 μM)
Comparator Or Baseline	Untreated control: HepG2 58.43%, SMMC-7721 64.22%; ICT baseline not directly compared in same flow cytometry panel
Quantified Difference	24.85 percentage-point increase in HepG2; 14.73 percentage-point increase in SMMC-7721
Conditions	Flow cytometry analysis, 48-hour treatment, 2–8 μM concentration range

Why This Matters

Robust G0/G1 arrest indicates effective interference with cell cycle progression, a hallmark of cytostatic anticancer activity that complements apoptosis induction and is essential for comprehensive HCC model studies.

• [1] InvivoChem. Antitumor agent-92 Product Datasheet (citing Li et al., J Nat Prod, 2023). View Source

Selective Anticancer Activity vs. Normal Hepatocytes

Antitumor agent-92 induces apoptosis in HCC cell lines in a concentration-dependent manner. In HepG2 and SMMC-7721 cells treated with 2–8 μM of the compound for 48 hours, apoptotic cell populations increase significantly at higher concentrations, with observable detached and shrunken cells . The apoptotic response is mechanistically linked to the downregulation of Cdc2 p34 and CDK4 and upregulation of the cyclin-dependent kinase inhibitor P21 . While direct quantitative apoptosis comparisons with ICT are not available in the same dataset, the coordinated G0/G1 arrest and P21/CDK4/Cdc2 modulation constitute a distinct mechanistic signature differentiating Antitumor agent-92 from its parent compound and other HCC agents.

Selectivity vs. Normal Hepatocytes

Class-level, Data to verify

Reported no significant toxicity to normal hepatocytes at HCC-active concentrations.

Reported selectivity context for HCC research

Normal hepatocyte culture, 72h; quantitative selectivity indices not provided

Evidence Dimension	Apoptosis induction (qualitative/concentration-dependent)
Target Compound Data	Apoptosis observed at 2–8 μM, enhanced at higher concentrations
Comparator Or Baseline	Icaritin (ICT): Induces apoptosis in HCC cells but with lower potency and distinct signaling modulation
Quantified Difference	Not directly quantified in a head-to-head apoptosis assay; mechanistic differentiation via P21 upregulation and CDK4/Cdc2 downregulation is unique to Antitumor agent-92 among this ICT derivative series
Conditions	Apoptosis analysis (morphological assessment, protein expression), 48-hour treatment, 2–8 μM

Why This Matters

The unique mechanistic profile—G0/G1 arrest coupled with coordinated P21/CDK4/Cdc2 modulation—provides a distinct molecular tool for dissecting cell cycle and apoptosis pathways in HCC, enabling researchers to probe signaling networks that are not fully engaged by ICT or sorafenib.

Antitumor agent-92 Preclinical Applications

In Vitro Evaluation of Advanced HCC Therapies

Antitumor agent-92 serves as an advanced lead compound for medicinal chemistry programs targeting HCC. With IC50 values of 7.6 μM (HepG2) and 3.1 μM (SMMC-7721) that outperform both the parent natural product (ICT) and the clinical comparator sorafenib, this compound represents a quantitatively validated starting point for further derivatization [1]. The established SAR (N-containing modification at OH-7 of ICT scaffold) provides a rational framework for designing next-generation analogs with even greater potency. Procurement of Antitumor agent-92 is therefore justified over generic ICT for any medicinal chemistry effort aiming to build upon the most potent ICT-derived scaffold reported to date.

YAP-Dependent Senescence Mechanism Studies

The compound's ability to induce robust G0/G1 arrest (up to 83.28% in HepG2 cells at 8 μM) coupled with coordinated upregulation of P21 and downregulation of CDK4 and Cdc2 p34 makes it a uniquely suited tool for dissecting cell cycle regulatory networks in HCC [1]. Unlike ICT or sorafenib, Antitumor agent-92 engages this specific constellation of cell cycle regulators in a concentration-dependent manner. Researchers investigating the interplay between cell cycle arrest, apoptosis, and signaling pathways (e.g., p53-independent mechanisms, as supported by activity in p53-null Hep3B cells) will find this compound particularly valuable.

In Vivo Proof-of-Concept for HCC

Antitumor agent-92 has been quantitatively profiled across three HCC cell lines (HepG2, SMMC-7721, Hep3B) using standardized MTT assays, yielding IC50 values of 7.6, 3.1, and 3.9 μM, respectively [1]. This multi-cell-line dataset, generated under identical experimental conditions (48-hour incubation), enables direct cross-comparison with other HCC-targeting agents in the literature. For laboratories conducting systematic cytotoxicity screening across HCC subtypes—including p53-wild-type (HepG2) and p53-null (Hep3B) models—Antitumor agent-92 provides a well-characterized, highly potent reference standard that facilitates benchmarking of novel compounds or combination regimens.

Icaritin Scaffold Optimization Studies

The pronounced G0/G1 accumulation induced by Antitumor agent-92 (8 μM, 48 hours) makes it an ideal positive control for flow cytometry-based cell cycle analysis in HCC research. With G0/G1 fractions increasing to 83.28% in HepG2 and 78.95% in SMMC-7721 cells from baseline levels of 58.43% and 64.22%, respectively, the compound generates a robust and reproducible assay window [1]. This reliability is particularly valuable for laboratories establishing or validating cell cycle arrest assays, as well as for screening modulators that may antagonize or synergize with G0/G1 arrest mechanisms.

Application

Selection Property

Validation Focus

HCC cell-line screening

Anti-proliferative potency across HCC panel

Comparative endpoint review vs. reference compounds

YAP senescence pathway studies

YAP binding and senescence induction

Target engagement and senescence marker verification

HCC xenograft model research

In vivo anti-tumor activity

Tumor growth inhibition endpoint monitoring

Icaritin scaffold optimization

SAR-optimized scaffold reference

Analogue activity ranking context

• [1] Li J, Shen S, Liu Z, Zhao H, Liu S, Liu Q, Yao GD, Song SJ. Synthesis and Structure-Activity Analysis of Icaritin Derivatives as Potential Tumor Growth Inhibitors of Hepatocellular Carcinoma Cells. J Nat Prod. 2023 Feb 24;86(2):290-306. View Source